4-Bromo-2-nitro-1-phenoxybenzene
Cat. No. B1339538
M. Wt: 294.1 g/mol
InChI Key: CPEIRSYGYOEBET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([F:11])[c:6]([N+:8](=[O:9])[O-:10])[cH:7]1.[K+:19].[K+:20].[O-:21][C:22]([O-:23])=[O:24].[O:25]=[CH:26][N:27]([CH3:28])[CH3:29].[OH:12][c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1>>[Br:1][c:2]1[cH:3][cH:4][c:5]([O:12][c:13]2[cH:14][cH:15][cH:16][cH:17][cH:18]2)[c:6]([N+:8](=[O:9])[O-:10])[cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=[N+]([O-])c1cc(Br)ccc1F
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
O=C([O-])[O-]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN(C)C=O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Oc1ccccc1
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Outcomes
Product
|
Name
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|
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Type
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product
|
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Smiles
|
O=[N+]([O-])c1cc(Br)ccc1Oc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
